Cas no 1261675-67-5 (3-(3'-Bromo-4'-(trifluoromethoxy)phenyl)propionic acid)

• Product Name: 3-(3'-Bromo-4'-(trifluoromethoxy)phenyl)propionic acid
• CAS No: 1261675-67-5
• MF: C₁₀H₈BrF₃O₃
• MW: 313.067933082581
• CID: 4988352
• Update Time: 2025-11-01

3-(3'-Bromo-4'-(trifluoromethoxy)phenyl)propionic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3'-Bromo-4'-(trifluoromethoxy)phenyl)propionic acid

• Inchi： 1S/C10H8BrF3O3/c11-7-5-6(2-4-9(15)16)1-3-8(7)17-10(12,13)14/h1,3,5H,2,4H2,(H,15,16)
• InChI Key： CDTDLNIKZMKXOR-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)CCC(=O)O)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 270
• XLogP3: 3.6
• Topological Polar Surface Area: 46.5

Additional information on 3-(3'-Bromo-4'-(trifluoromethoxy)phenyl)propionic acid

Recent Advances in the Study of 3-(3'-Bromo-4'-(trifluoromethoxy)phenyl)propionic acid (CAS: 1261675-67-5): A Comprehensive Research Briefing

3-(3'-Bromo-4'-(trifluoromethoxy)phenyl)propionic acid (CAS: 1261675-67-5) has recently emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This aromatic propionic acid derivative, characterized by its bromo- and trifluoromethoxy-substituted phenyl ring, has demonstrated promising biological activities that warrant further investigation. The unique structural features of this compound, particularly the electron-withdrawing substituents on the phenyl ring, contribute to its potential as a pharmacophore in drug discovery efforts targeting various disease pathways.

Recent studies have focused on the synthesis and characterization of this compound, with particular attention to its physicochemical properties and reactivity. The presence of both bromine and trifluoromethoxy groups at the 3' and 4' positions respectively creates a distinctive electronic environment that influences the compound's interaction with biological targets. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to fully characterize this molecule and confirm its structural integrity. These analytical methods have been crucial in establishing the compound's purity and stability under various conditions, which is essential for subsequent biological evaluations.

In pharmacological investigations, 3-(3'-Bromo-4'-(trifluoromethoxy)phenyl)propionic acid has shown notable activity as a potential modulator of inflammatory pathways. Preliminary in vitro studies suggest that this compound may interact with key enzymes in the arachidonic acid cascade, particularly those involved in prostaglandin synthesis. The trifluoromethoxy group appears to play a critical role in these interactions, potentially enhancing the compound's binding affinity to target proteins while improving its metabolic stability compared to non-fluorinated analogs. These findings have sparked interest in developing derivatives of this compound for potential anti-inflammatory applications.

Structure-activity relationship (SAR) studies have revealed that the propionic acid moiety is essential for maintaining biological activity, while modifications to the aromatic substitution pattern can significantly influence potency and selectivity. Researchers have explored various synthetic routes to optimize the production of this compound, with recent advances focusing on more efficient bromination strategies and improved methods for introducing the trifluoromethoxy group. These synthetic improvements have enabled larger-scale production of the compound for more extensive biological testing, accelerating the pace of research in this area.

The compound's potential applications extend beyond inflammation modulation, with recent investigations exploring its utility in central nervous system disorders. The ability of the trifluoromethoxy group to enhance blood-brain barrier penetration makes this compound particularly interesting for neurological targets. Preliminary studies in animal models have shown promising results in models of neuropathic pain, suggesting that 3-(3'-Bromo-4'-(trifluoromethoxy)phenyl)propionic acid or its derivatives may represent a new class of neuroactive compounds. However, further pharmacokinetic and toxicological studies are needed to fully evaluate its therapeutic potential.

From a medicinal chemistry perspective, the compound serves as an important scaffold for further optimization. Recent computational modeling studies have provided insights into its binding modes with various biological targets, guiding the design of more potent and selective analogs. The bromine atom at the 3' position offers a convenient handle for further chemical modifications through cross-coupling reactions, enabling the rapid generation of diverse derivatives for biological screening. This flexibility in chemical modification positions 3-(3'-Bromo-4'-(trifluoromethoxy)phenyl)propionic acid as a versatile starting point for drug discovery programs.

In conclusion, recent research on 3-(3'-Bromo-4'-(trifluoromethoxy)phenyl)propionic acid (CAS: 1261675-67-5) has highlighted its potential as a valuable chemical tool and therapeutic lead compound. The unique combination of bromine and trifluoromethoxy substituents on the aromatic ring, coupled with the propionic acid functionality, creates a pharmacologically interesting molecule with multiple potential applications. As research continues, we anticipate further clarification of its mechanism of action and the development of optimized derivatives with improved pharmacological profiles. The compound represents an exciting area of investigation at the interface of chemistry and biology, with implications for drug discovery across several therapeutic areas.